N-(3-ethoxypropyl)-3-[(2-methylpropanoyl)amino]benzamide

• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-3-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C16H24N2O3/c1-4-21-10-6-9-17-16(20)13-7-5-8-14(11-13)18-15(19)12(2)3/h5,7-8,11-12H,4,6,9-10H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key: HRIYFTXXNCVJRH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC(=CC=C1)NC(=O)C(C)C

Description

N-(3-ETHOXYPROPYL)-3-(2-METHYLPROPANAMIDO)BENZAMIDE is a synthetic organic compound that belongs to the class of benzamides. Benzamides are known for their diverse applications in medicinal chemistry, particularly as pharmacological agents. This compound features an ethoxypropyl group and a methylpropanamido group attached to a benzamide core, which may impart unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-ETHOXYPROPYL)-3-(2-METHYLPROPANAMIDO)BENZAMIDE typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting benzoic acid with an appropriate amine under dehydrating conditions.

Introduction of the Ethoxypropyl Group: The ethoxypropyl group can be introduced via nucleophilic substitution reactions, where an ethoxypropyl halide reacts with the benzamide.

Attachment of the Methylpropanamido Group: The methylpropanamido group can be attached through an amide coupling reaction, using reagents such as carbodiimides or coupling agents like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

N-(3-ETHOXYPROPYL)-3-(2-METHYLPROPANAMIDO)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under strong oxidizing conditions, potentially leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions could convert the amide groups to amines or other reduced forms.

Substitution: The ethoxypropyl and methylpropanamido groups may participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a metal catalyst.

Substitution: Halides, alkylating agents, or nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce amines.

Scientific Research Applications

N-(3-ETHOXYPROPYL)-3-(2-METHYLPROPANAMIDO)BENZAMIDE may have various applications in scientific research, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or ligand in biochemical assays.

Medicine: Investigation of its pharmacological properties for potential therapeutic applications.

Industry: Use in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(3-ETHOXYPROPYL)-3-(2-METHYLPROPANAMIDO)BENZAMIDE would depend on its specific biological or chemical activity. It may interact with molecular targets such as enzymes, receptors, or nucleic acids, modulating their function through binding or chemical modification.

Comparison with Similar Compounds

Similar Compounds

N-(3-ETHOXYPROPYL)-3-(2-METHYLPROPANAMIDO)BENZAMIDE: can be compared with other benzamides, such as:

Uniqueness

The uniqueness of N-(3-ETHOXYPROPYL)-3-(2-METHYLPROPANAMIDO)BENZAMIDE lies in its specific combination of functional groups, which may confer distinct chemical reactivity and biological activity compared to other benzamides.